N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)-2,6-difluorobenzamide hydrochloride

• IUPAC Name: N-[2-(4-ethylpiperazin-1-yl)sulfonylethyl]-2,6-difluorobenzamide;hydrochloride
• InChI: InChI=1S/C15H21F2N3O3S.ClH/c1-2-19-7-9-20(10-8-19)24(22,23)11-6-18-15(21)14-12(16)4-3-5-13(14)17;/h3-5H,2,6-11H2,1H3,(H,18,21);1H
• InChI Key: UAVYWSZQNUNMBH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)S(=O)(=O)CCNC(=O)C2=C(C=CC=C2F)F.Cl
• Molecular Formula: C15H22ClF2N3O3S
• Molecular Weight: 397.9 g/mol

Description

“N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)-2,6-difluorobenzamide hydrochloride” is a complex organic compound. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other active compounds. The compound also contains a sulfonyl group, which is often used in the synthesis of sulfonamides, a class of compounds with a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Piperazines can undergo a variety of reactions, including alkylation, acylation, and reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would likely be determined experimentally. These properties can be influenced by factors such as the presence of functional groups and the overall structure of the molecule.

Scientific Research Applications

Antiproliferative Activity Against Human Cancer Cells: :

Antimicrobial Activity

• . Further exploration could reveal its potential in combating infections.

Atypical Antipsychotic Agents

• . Investigating its effects on neurotransmitter systems could be valuable.

Differentiating Agents in Leukemic Cells

• . Investigating whether this compound exhibits similar effects could be worthwhile.

Multitargeted Therapy

• . Multitargeted therapies can address complex diseases by acting on multiple pathways simultaneously.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many piperazine derivatives act as ligands for various receptors in the body, including neurotransmitter receptors.

Safety and Hazards

The safety and hazards associated with this compound would also need to be determined experimentally. Some piperazine derivatives can be irritants and may have other health hazards.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising activity in preclinical studies, it could be further developed and eventually tested in clinical trials.